5,6-Dibromoindole-3-carbohydrazide

• Molecular Formula: C9H7Br2N3O
• Molecular Weight: 332.98 g/mol
• IUPAC Name: 5,6-dibromo-1H-indole-3-carbohydrazide
• InChI: InChI=1S/C9H7Br2N3O/c10-6-1-4-5(9(15)14-12)3-13-8(4)2-7(6)11/h1-3,13H,12H2,(H,14,15)
• InChI Key: ZSTGYAIHTIIUFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Br)Br)NC=C2C(=O)NN

Description

5,6-Dibromoindole-3-carbohydrazide is a brominated indole derivative featuring a carbohydrazide (-CONHNH₂) functional group at the 3-position of the indole core and bromine substituents at the 5- and 6-positions. For instance, 5,6-Dibromo-1H-indole-3-carbaldehyde (CAS 17900-95-7) serves as a precursor, with a molecular formula of C₉H₅Br₂NO and a molecular weight of 302.953 g/mol . Replacing the aldehyde (-CHO) group with a carbohydrazide moiety (-CONHNH₂) would yield a molecular formula of approximately C₉H₇Br₂N₃O and a molecular weight of ~333 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5,6-Dibromoindole-3-carbohydrazide typically involves the regioselective dibromination of methyl indole-3-carboxylate. The process begins with the treatment of methyl indole-3-carboxylate with bromine in acetic acid, resulting in the formation of methyl 5,6-dibromoindole-3-carboxylate. This intermediate is then subjected to a one-pot, microwave-mediated ester hydrolysis and decarboxylation to yield 5,6-dibromoindole .

Industrial Production Methods: While specific industrial production methods for 5,6-Dibromoindole-3-carbohydrazide are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, solvent, and reaction time, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions: 5,6-Dibromoindole-3-carbohydrazide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms at the 5 and 6 positions can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, altering the oxidation state of the nitrogen and carbon atoms in the indole ring.

Condensation Reactions: The carbohydrazide group can participate in condensation reactions with aldehydes and ketones to form hydrazones and hydrazides.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Condensation: Aldehydes or ketones in the presence of acidic or basic catalysts facilitate condensation reactions.

Major Products:

Substitution Products: Various substituted indoles depending on the nucleophile used.

Oxidation Products: Oxidized derivatives of the indole ring.

Reduction Products: Reduced forms of the indole ring and carbohydrazide group.

Condensation Products: Hydrazones and hydrazides formed from the reaction with aldehydes and ketones.

Scientific Research Applications

Chemistry: 5,6-Dibromoindole-3-carbohydrazide is used as a building block in the synthesis of more complex organic molecules. Its brominated structure allows for further functionalization, making it valuable in organic synthesis .

Biology and Medicine: The compound’s potential biological activity makes it a candidate for drug discovery and development. Brominated indoles have been studied for their antimicrobial, anticancer, and anti-inflammatory properties .

Industry: In the industrial sector, 5,6-Dibromoindole-3-carbohydrazide can be used in the production of dyes, pigments, and other specialty chemicals. Its unique structure allows for the development of materials with specific properties.

Mechanism of Action

The mechanism of action of 5,6-Dibromoindole-3-carbohydrazide is not well-documented. its effects are likely mediated through interactions with biological macromolecules such as proteins and nucleic acids. The bromine atoms and carbohydrazide group may facilitate binding to specific molecular targets, leading to alterations in cellular processes and pathways.

Comparison with Similar Compounds

Comparison with Structurally Related Indole Derivatives

Structural and Functional Group Differences

The table below compares 5,6-Dibromoindole-3-carbohydrazide with key analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Functional Groups	Key Spectral Features (IR/NMR)
5,6-Dibromoindole-3-carbohydrazide*	C₉H₇Br₂N₃O	~333	Br at C5, C6	Indole, carbohydrazide (-CONHNH₂)	NH stretches (~3300 cm⁻¹), C=O (~1650 cm⁻¹)
Indole-3-carboxaldehyde benzoylhydrazone (2a)	C₁₅H₁₁N₃O	249.27	None on indole	Hydrazone, benzoyl	Imine (C=N) ~1600 cm⁻¹; aromatic protons (δ 7.2–8.2 ppm)
3-(4-Chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide	C₂₀H₂₂ClN₃OS	392.93	Cl, S, dimethyl	Carbothioamide (C=S), pyrazole	C=S (1092 cm⁻¹), C=O (1646 cm⁻¹), NH (3237–3428 cm⁻¹)
5,6-Dibromo-1H-indole-3-carboxylic acid	C₉H₅Br₂NO₂	319.95	Br at C5, C6	Carboxylic acid (-COOH)	Broad O-H stretch (~2500–3000 cm⁻¹), C=O (~1700 cm⁻¹)

*Note: Data for 5,6-Dibromoindole-3-carbohydrazide are estimated based on structural analogs.

Key Observations:

Substituent Effects: Bromine atoms at C5 and C6 increase molecular weight and polarizability compared to non-halogenated derivatives (e.g., compound 2a) or chloro-substituted analogs (e.g., compound 3b in ). This enhances intermolecular forces, likely elevating melting points and reducing solubility in nonpolar solvents . The carbothioamide group (C=S) in the pyrazole derivative () introduces distinct hydrogen-bonding and metal-chelating capabilities compared to the carbohydrazide group (-CONHNH₂) .

Functional Group Impact: Carbohydrazide vs. However, the carboxylic acid’s higher acidity may enhance aqueous solubility . Hydrazone vs. Carbothioamide: Hydrazones (e.g., 2a) exhibit a conjugated C=N bond (~1600 cm⁻¹ in IR), while carbothioamides show a C=S stretch (~1092 cm⁻¹), influencing their interactions in biological systems .